Cas no 432518-29-1 (2-(hydrazinylmethyl)-1-methylpiperidine)

• Product Name: 2-(hydrazinylmethyl)-1-methylpiperidine
• CAS No: 432518-29-1
• MF: C₇H₁₇N₃
• MW: 143.229981184006
• CID: 326916
• PubChem ID: 45087987
• Update Time: 2025-11-01

2-(hydrazinylmethyl)-1-methylpiperidine Chemical and Physical Properties

Names and Identifiers

• Piperidine,2-(hydrazinylmethyl)-1-methyl-
• 1-((1-methylpiperidin-2-yl)methyl)hydrazine
• Piperidine, 2-(hydrazinomethyl)-1-methyl- (9CI)
• 2-(hydrazinylmethyl)-1-methylpiperidine
• 432518-29-1
• (1-methylpiperidin-2-yl)methylhydrazine
• FT-0706168
• EN300-1677164

• Inchi： 1S/C7H17N3/c1-10-5-3-2-4-7(10)6-9-8/h7,9H,2-6,8H2,1H3
• InChI Key： KCDPWMFTYSKSNI-UHFFFAOYSA-N
• SMILES： N1(C)CCCCC1CNN

Computed Properties

• Exact Mass: 143.142247555g/mol
• Monoisotopic Mass: 143.142247555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 94.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 41.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 2-(hydrazinylmethyl)-1-methylpiperidine

Comprehensive Overview of 2-(Hydrazinylmethyl)-1-methylpiperidine (CAS No. 432518-29-1): Properties, Applications, and Research Insights

2-(Hydrazinylmethyl)-1-methylpiperidine (CAS No. 432518-29-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features. This piperidine derivative, characterized by a hydrazinylmethyl functional group, serves as a versatile intermediate in synthetic chemistry. Its molecular formula, C₇H₁₇N₃, and molecular weight of 143.23 g/mol make it a valuable building block for designing bioactive molecules. Researchers frequently explore its potential in drug discovery, particularly for targeting neurological and metabolic disorders, aligning with current trends in precision medicine and small-molecule therapeutics.

The compound’s piperidine backbone is a common motif in FDA-approved drugs, enhancing its relevance in modern pharmacology. Recent studies highlight its role in synthesizing heterocyclic compounds, which are pivotal in developing kinase inhibitors and GPCR modulators—two hot topics in AI-driven drug discovery. As the pharmaceutical industry shifts toward computational chemistry and fragment-based drug design, 432518-29-1 offers a scaffold for optimizing pharmacokinetic properties like solubility and blood-brain barrier permeability.

From a synthetic perspective, 2-(hydrazinylmethyl)-1-methylpiperidine exhibits reactivity typical of both hydrazine and secondary amine functionalities. This duality enables its use in multicomponent reactions (MCRs), a green chemistry approach gaining traction for reducing waste. Laboratories focusing on sustainable synthesis often leverage such compounds to minimize toxic byproducts, addressing the growing demand for eco-friendly chemical processes.

Analytical characterization of this compound involves advanced techniques like NMR spectroscopy and mass spectrometry, which are frequently searched topics among chemistry professionals. Its stability under ambient conditions and compatibility with common solvents (e.g., DMSO, methanol) further broaden its utility. Notably, the compound’s logP value and hydrogen-bonding capacity are critical parameters for researchers modeling drug-likeness using machine learning algorithms.

In material science, derivatives of 432518-29-1 have been investigated for their potential in coordination polymers and catalysis. The hydrazine moiety can act as a ligand for transition metals, making it relevant to nanotechnology applications. This interdisciplinary appeal aligns with searches for functional materials and metal-organic frameworks (MOFs), which dominate academic and industrial discussions.

Safety and handling protocols for 2-(hydrazinylmethyl)-1-methylpiperidine emphasize standard laboratory practices, avoiding common misconceptions about its regulatory status. While not classified as hazardous under major chemical inventories, proper storage in airtight containers under inert atmospheres is recommended to preserve its stability—a detail often queried in chemical safety databases.

The commercial availability of CAS No. 432518-29-1 through specialty chemical suppliers has expanded its accessibility for academic and industrial researchers. Procurement trends reflect rising interest in high-purity intermediates, driven by the demand for reproducible results in high-throughput screening assays. Suppliers frequently list this compound alongside custom synthesis services, catering to the needs of medicinal chemistry projects.

Future research directions may explore the compound’s utility in bioconjugation or proteolysis-targeting chimeras (PROTACs), areas experiencing exponential growth. As AI-powered literature mining tools identify new applications, 432518-29-1 could emerge as a key player in next-generation therapeutics. Its adaptability to click chemistry reactions further positions it at the forefront of chemical biology innovations.